Cas no 1807114-16-4 (Ethyl 3-bromomethyl-2-cyano-5-mercaptophenylacetate)

• Product Name: Ethyl 3-bromomethyl-2-cyano-5-mercaptophenylacetate
• CAS No: 1807114-16-4
• MF: C₁₂H₁₂BrNO₂S
• MW: 314.198181152344
• CID: 4943633
• Update Time: 2025-08-03

Ethyl 3-bromomethyl-2-cyano-5-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-2-cyano-5-mercaptophenylacetate

• Inchi： 1S/C12H12BrNO2S/c1-2-16-12(15)5-8-3-10(17)4-9(6-13)11(8)7-14/h3-4,17H,2,5-6H2,1H3
• InChI Key： DCNDQSNVUCNVOY-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CC(=C1C#N)CC(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 2.5
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-bromomethyl-2-cyano-5-mercaptophenylacetate

Comprehensive Overview of Ethyl 3-bromomethyl-2-cyano-5-mercaptophenylacetate (CAS No. 1807114-16-4)

Ethyl 3-bromomethyl-2-cyano-5-mercaptophenylacetate (CAS No. 1807114-16-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a bromomethyl group, a cyano functionality, and a mercapto (thiol) moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers often explore its potential in drug discovery, particularly for targeting enzyme inhibition or as a building block for heterocyclic compounds.

In recent years, the demand for high-purity intermediates like Ethyl 3-bromomethyl-2-cyano-5-mercaptophenylacetate has surged, driven by advancements in precision medicine and green chemistry. This compound's multifunctional groups allow for selective modifications, aligning with the growing trend of sustainable synthesis and atom economy. Laboratories frequently search for reliable suppliers of CAS No. 1807114-16-4, emphasizing the need for strict quality control and detailed spectral data (e.g., NMR, HPLC) to ensure reproducibility in experiments.

One of the most searched questions related to this compound is: "What are the applications of Ethyl 3-bromomethyl-2-cyano-5-mercaptophenylacetate in medicinal chemistry?" Studies suggest its utility in constructing thioether linkages or as a precursor for bioactive scaffolds, such as benzothiazoles. Additionally, its electron-withdrawing cyano group enhances reactivity in nucleophilic substitutions, a feature leveraged in cascade reactions and click chemistry.

From an SEO perspective, keywords like "CAS 1807114-16-4 supplier", "synthesis of bromomethyl-cyano derivatives", and "mercaptophenylacetate applications" are highly relevant. These terms reflect user intent in sourcing or understanding the compound's role in R&D pipelines. Furthermore, discussions on structure-activity relationships (SAR) often cite this compound as a case study for optimizing molecular diversity.

Handling Ethyl 3-bromomethyl-2-cyano-5-mercaptophenylacetate requires adherence to standard laboratory safety protocols, though it is not classified under restricted categories. Its stability under inert atmospheres and compatibility with common solvents like DMF or THF make it a practical choice for multistep syntheses. Analytical chemists prioritize HPLC purity (>98%) and low heavy metal content to avoid side reactions in sensitive applications.

In conclusion, CAS No. 1807114-16-4 represents a critical tool for modern organic synthesis, bridging gaps between academic research and industrial scale-up. Its adaptability to microwave-assisted reactions and flow chemistry setups further underscores its relevance in contemporary methodologies. As the scientific community continues to explore novel reaction pathways, this compound remains a focal point for innovation.